4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide

• IUPAC Name: 4-chloro-N-[(2-oxo-1H-quinolin-3-yl)methyl]-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C22H17ClN2O3S/c23-18-10-12-20(13-11-18)29(27,28)25(19-7-2-1-3-8-19)15-17-14-16-6-4-5-9-21(16)24-22(17)26/h1-14H,15H2,(H,24,26)
• InChI Key: ADLYMXJHKQCRJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol

Description

4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide, also known as CQPS, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is of interest due to its unique properties and potential applications in various fields of study.

Mechanism of Action

The mechanism of action of 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and ion channels. 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, a zinc-containing enzyme that plays a role in various physiological processes. 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has also been shown to inhibit the activity of voltage-gated calcium channels, which are involved in synaptic transmission.
Biochemical and Physiological Effects:
4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide inhibits the growth of cancer cells and induces apoptosis. 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has also been shown to inhibit the activity of carbonic anhydrase, which plays a role in various physiological processes such as acid-base balance and respiration.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide in laboratory experiments is its ability to inhibit the activity of various enzymes and ion channels. This makes it a useful tool for studying the mechanism of action of various biological processes. However, one limitation of using 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide is its potential toxicity. 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been shown to be toxic to certain cell types, and caution should be taken when handling this compound.

Future Directions

There are several future directions for the study of 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide. One area of interest is the development of new derivatives of 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide with improved properties such as increased potency or decreased toxicity. Another direction is the study of the role of 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide in various disease states such as cancer and neurological disorders. Additionally, the mechanism of action of 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide could be further elucidated to better understand its potential applications in various fields of study.

Synthesis Methods

The synthesis of 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide involves the reaction of 4-chlorobenzenesulfonyl chloride with N-((2-hydroxyquinolin-3-yl)methyl)aniline. This reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified using various methods such as recrystallization or chromatography.

Scientific Research Applications

4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been widely used in scientific research for its potential applications in various fields such as cancer research, neuroscience, and biochemistry. In cancer research, 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been used to study the role of calcium channels in synaptic transmission. In biochemistry, 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylbenzenesulfonamide has been used to study the mechanism of action of various enzymes.